Cas no 112010-47-6 (2-(2-methylsulfanylpyrimidin-4-yl)oxyethanol)

• Product Name: 2-(2-methylsulfanylpyrimidin-4-yl)oxyethanol
• CAS No: 112010-47-6
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 2607834
• PubChem ID: 13794078
• Update Time: 2025-04-21

2-(2-methylsulfanylpyrimidin-4-yl)oxyethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylsulfanylpyrimidin-4-yl)oxyethanol
• 112010-47-6
• DTXSID80549629
• 2-{[2-(Methylsulfanyl)pyrimidin-4-yl]oxy}ethan-1-ol
• 2-((2-(methylthio)pyrimidin-4-yl)oxy)ethanol

• Inchi： 1S/C7H10N2O2S/c1-12-7-8-3-2-6(9-7)11-5-4-10/h2-3,10H,4-5H2,1H3
• InChI Key： MOBBZOHXIRXGBH-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(=N1)OCCO

Computed Properties

• Exact Mass: 186.04629874Da
• Monoisotopic Mass: 186.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų